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Compound of Interest
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Cat. No.: B1668435

For Researchers, Scientists, and Drug Development Professionals

Introduction

Carboxy-PTIO (2-(4-Carboxyphenyl)-4,4,5,5-tetramethylimidazoline-1-oxyl-3-oxide) is a potent
and specific scavenger of nitric oxide (NO), a critical signaling molecule in numerous
physiological and pathological processes. As a stable, water-soluble organic radical, Carboxy-
PTIO stoichiometrically reacts with NO, making it an invaluable tool for investigating NO-
dependent signaling pathways, such as the NO/cGMP pathway.[1] Its ability to selectively
eliminate NO allows researchers to elucidate the specific roles of this gaseous transmitter in
various biological systems, from vascular relaxation to neurotransmission and immune
responses. This document provides detailed protocols for the preparation of Carboxy-PTIO
stock solutions for use in both in vitro and in vivo research settings.

Chemical and Physical Properties

Carboxy-PTIO is most commonly available as its potassium or sodium salt to enhance its
stability and solubility in aqueous solutions.[1] The potassium salt is a dark blue powder.[2]

Table 1: Quantitative Data for Carboxy-PTIO Potassium Salt
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Property Value Reference(s)
Molecular Formula C14H16KN204 [2]
Molecular Weight 315.4 g/mol [2]
CAS Number 148819-94-7 [2]
Appearance Blue powder [2]
Purity >98% [2]
Solubility in Water up to 100 mg/mL [3]
Solubility in PBS (pH 7.2) ~35 mg/mL [4]
Solubility in DMSO up to 50 mg/mL [3]
Solubility in Ethanol ~1.6 mg/mL [4]
Storage (Solid) -20°C, stable for = 4 years [5]

-20°C for up to 1 month or
-80°C for up to 6 months.[1] It

is recommended to use fresh.

[6]

Storage (Aqueous Stock)

Storage (DMSO Stock) -20°C for up to 1 month [3]

Experimental Protocols

The following protocols provide a framework for preparing Carboxy-PTIO stock solutions. It is
recommended that researchers optimize concentrations and conditions for their specific
experimental models.

Protocol 1: Preparation of Aqueous Carboxy-PTIO Stock
Solution (e.g., 10 mM)

This protocol is suitable for most cell culture experiments where an organic solvent-free
solution is preferred.

Materials:
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Carboxy-PTIO potassium salt

Sterile, nuclease-free water or phosphate-buffered saline (PBS)

Sterile microcentrifuge tubes

Vortex mixer

0.22 pm syringe filter
Procedure:

o Calculate the required mass: To prepare a 10 mM stock solution, use the following formula:
Mass (mg) = 10 mM * 315.4 g/mol * Volume (L) For example, to prepare 1 mL of a 10 mM
solution, you would need 3.154 mg of Carboxy-PTIO potassium salt.

e Weigh the Carboxy-PTIO: Carefully weigh the calculated amount of Carboxy-PTIO
potassium salt powder.

o Dissolution: Add the appropriate volume of sterile water or PBS to the powder.
o Vortex: Vortex the solution until the Carboxy-PTIO is completely dissolved.

 Sterilization: Filter-sterilize the stock solution using a 0.22 um syringe filter into a sterile
microcentrifuge tube.[7]

» Aliquoting and Storage: Aliquot the sterile stock solution into smaller, single-use volumes to
avoid repeated freeze-thaw cycles. Store the aliquots at -20°C for up to one month or at
-80°C for up to six months.[1] For immediate use, aqueous solutions can be stored at 4°C for
up to one week.[1] However, it is highly recommended to prepare fresh aqueous solutions,
as they are not recommended for storage for more than one day.[4]

Protocol 2: Preparation of Carboxy-PTIO Stock Solution
in an Organic Solvent (e.g., DMSO)

This protocol is an alternative when higher stock concentrations are needed, or for specific
experimental requirements.
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Materials:

Carboxy-PTIO potassium salt

High-quality, anhydrous DMSO

Sterile microcentrifuge tubes

Vortex mixer

Inert gas (e.g., argon or nitrogen) - Optional but recommended

Procedure:

Weigh the Carboxy-PTIO: Weigh the desired amount of Carboxy-PTIO potassium salt.

e Add Solvent: Add the appropriate volume of DMSO. For instance, to prepare a 50 mg/mL
stock solution, add 1 mL of DMSO to 50 mg of Carboxy-PTIO.

o (Optional) Purge with Inert Gas: To enhance stability, it is recommended to purge the solvent
with an inert gas before dissolving the compound.[4]

» Dissolution: Vortex the solution until the Carboxy-PTIO is fully dissolved.

» Aliquoting and Storage: Aliquot the stock solution into sterile, single-use microcentrifuge
tubes. Store at -20°C for up to one month.[3]

Important Consideration for Organic Solvent Stocks: When diluting the stock solution into
aqueous buffers or cell culture media for experiments, ensure that the final concentration of the
organic solvent is insignificant, as it may have physiological effects.[4]

Signaling Pathway and Experimental Workflow
Diagrams

The following diagrams illustrate the mechanism of action of Carboxy-PTIO and the general
workflow for its use in experiments.
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Mechanism of Carboxy-PTIO Action

Nitric Oxide (NO) Carboxy-PTIO

Scavenged by

Nitrogen Dioxide (NO2)

Click to download full resolution via product page

Caption: Mechanism of Nitric Oxide Scavenging by Carboxy-PTIO.
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Experimental Workflow for Stock Solution Preparation

\

4 Stock Solution Preparation

1. Weigh Carboxy-PTIO

'

2. Dissolve in appropriate solvent

:

3. Filter-sterilize (aqueous)

:

4. Aliquot into single-use tubes

:

5. Store at -20°C or -80°C

Experimental Use

6. Thaw aliquot

'

7. Dilute to final working concentration

:

8. Apply to experimental system

Click to download full resolution via product page

Caption: General workflow for preparing and using Carboxy-PTIO stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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